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Compound Name: Nitinol
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Nitinol, a nearly equiatomic alloy of nickel and titanium, stands out in the materials science
landscape due to its unique properties of superelasticity and thermal shape memory.[1][2]
These characteristics, coupled with its good biocompatibility, have made it a critical material in
the medical device industry and a subject of intense research for various scientific and drug
development applications.[3][4][5] From self-expanding cardiovascular stents and orthodontic
wires to actuators in novel drug delivery systems, the performance of a Nitinol component is
intrinsically linked to its specific material properties, which are tailored through composition and
thermomechanical processing.[4][6][7]

This guide provides an objective comparison of the performance of different commercial Nitinol
alloys, focusing on the key metrics relevant to researchers, scientists, and drug development
professionals. It summarizes quantitative data for critical performance indicators and details the
standardized experimental protocols used to derive this data.

Key Performance Metrics for Nitinol Alloys

The selection of an appropriate Nitinol alloy hinges on a thorough understanding of its key
performance characteristics:

o Transformation Temperatures (Af, As, Ms, Mf): These temperatures define the transition
between the alloy's two primary crystal structures: austenite (the high-temperature, stronger
phase) and martensite (the low-temperature, more ductile phase).[2][8] The Austenite Finish
(Af) temperature is particularly critical, as it dictates the temperature at which the material
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fully recovers its "memorized” shape and exhibits superelastic properties.[7][9][10] For
medical devices, the Af is often tailored to be just below body temperature.[11]

Mechanical Properties: Metrics such as ultimate tensile strength (UTS), yield strength, and
elongation define the material's robustness and its ability to withstand physiological loads
without permanent damage.[6][12] These properties are heavily influenced by whether the
alloy is in an annealed (softer) or cold-worked (stronger) state.[1]

Corrosion Resistance: Given that many applications involve direct contact with physiological
environments, an alloy's ability to resist corrosion is paramount. A stable, passive titanium
oxide (TiO2) layer is crucial for preventing the release of nickel ions, which can be a concern
due to potential allergic or toxic reactions.[13][14] Surface treatments like electropolishing
are often employed to enhance this protective layer.[15]

Biocompatibility: This refers to the ability of the material to perform with an appropriate host
response.[3] For Nitinol, biocompatibility is closely linked to its excellent corrosion
resistance, which minimizes the release of potentially harmful ions.[16][17]

Comparative Performance Data

The following tables summarize typical quantitative data for various commercial Nitinol alloys,
categorized by their processing condition and intended application. It is important to note that
properties are strongly dependent on the exact composition, processing history, and ambient
temperature.[18]

Table 1: Typical Transformation and Mechanical Properties of Commercial Nitinol Alloys
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Property

Nitinol
(Annealed)

Nitinol (Cold-
Worked /
Tempered)

SMA495 (Shape
Memory)[18]

SM500 (Shape
Memory)[18]

Austenite Finish
(Af) Temp.

Varies widely
(-20°C to 110°C)
[11]

Varies widely

50°C to 80°C 30°C to 50°C

Ultimate Tensile

~895 MPa (130

~1900 MPa (275

_ _ > 1070 MPa > 1070 MPa

Strength (UTS) ksi)[1] ksi)[1]
Yield Strength 195 - 690 MPa[l] Higher than
(Austenite) [2] annealed
Yield Strength 70 - 140 MPa[1] Higher than
(Martensite) [2] annealed
Elongation at

25 - 50%][1] 5 - 10%][1] > 10% > 10%

Fracture

Table 2: Physical and Thermal Properties of Nitinol

Property

Value (Austenite Phase)

Value (Martensite Phase)

Density

6.45 g/cm?3[2]

6.45 g/cm?3[2]

Modulus of Elasticity

75 - 83 GPa[1][2]

28 - 41 GPa[1][2]

Thermal Conductivity

0.18 W/cm-K[2]

0.086 W/cm-K[2]

Coefficient of Thermal

Expansion

11.0 x 106 / °C[2]

6.6 x 107 / °C[2]

Electrical Resistivity

~82 x 107% Q-cm|[2]

~76 x 107% Q-cm|[2]

Experimental Protocols

Standardized testing is crucial for ensuring the quality and performance of Nitinol alloys. The

American Society for Testing and Materials (ASTM) has established several key standards.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://confluentmedical.com/wp-content/uploads/2016/01/Material-Data-Sheet-Shape-Memory.pdf
https://confluentmedical.com/wp-content/uploads/2016/01/Material-Data-Sheet-Shape-Memory.pdf
https://www.youtube.com/watch?v=Ceg-dpNrX_E
https://www.ulbrich.com/alloys/nitinol-wire-astm-f2063/
https://www.ulbrich.com/alloys/nitinol-wire-astm-f2063/
https://www.ulbrich.com/alloys/nitinol-wire-astm-f2063/
https://en.wikipedia.org/wiki/Nickel_titanium
https://www.ulbrich.com/alloys/nitinol-wire-astm-f2063/
https://en.wikipedia.org/wiki/Nickel_titanium
https://www.ulbrich.com/alloys/nitinol-wire-astm-f2063/
https://www.ulbrich.com/alloys/nitinol-wire-astm-f2063/
https://www.benchchem.com/product/b1230138?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nickel_titanium
https://en.wikipedia.org/wiki/Nickel_titanium
https://www.ulbrich.com/alloys/nitinol-wire-astm-f2063/
https://en.wikipedia.org/wiki/Nickel_titanium
https://www.ulbrich.com/alloys/nitinol-wire-astm-f2063/
https://en.wikipedia.org/wiki/Nickel_titanium
https://en.wikipedia.org/wiki/Nickel_titanium
https://en.wikipedia.org/wiki/Nickel_titanium
https://en.wikipedia.org/wiki/Nickel_titanium
https://en.wikipedia.org/wiki/Nickel_titanium
https://en.wikipedia.org/wiki/Nickel_titanium
https://en.wikipedia.org/wiki/Nickel_titanium
https://www.benchchem.com/product/b1230138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Protocol 1: Tensile Testing of Superelastic Nitinol (ASTM
F2516)

This standard test method is used to determine the key mechanical and superelastic properties
of Nitinol materials.[19][20]

¢ Objective: To measure Upper Plateau Strength, Lower Plateau Strength, Residual
Elongation, Ultimate Tensile Strength (UTS), and Elongation at Fracture.[12][21]

e Specimen Preparation: The test is typically performed on wire or tubing samples. The
surface condition (e.g., oxide layer, polished) should be representative of the final product.

o Apparatus: A calibrated universal testing machine capable of constant-rate-of-extension is
required.[12] For thin wires, specialized grips are necessary to prevent slippage and
premature failure.[19] A non-contact extensometer (e.g., a laser extensometer) is often
recommended to avoid influencing the material's behavior.[22]

e Procedure:

o

The test is conducted at a specified temperature, typically room temperature or body
temperature (37°C) for medical applications.[21][23]

o

The specimen is secured in the grips with no pre-load applied.[12]

o

The specimen is pulled at a constant rate to a specified strain, typically 6%.[21]

[¢]

The load is then reduced to a minimal level (e.g., less than 7 MPa).[21]

o

Finally, the specimen is pulled again at a constant rate until fracture.[12]

o Data Analysis: A stress-strain curve is generated from the load and extension data. The key
parameters are calculated from this curve, providing a comprehensive profile of the
material's mechanical performance.

Protocol 2: Corrosion Testing (ASTM F2129)

This standard provides a method for assessing the corrosion susceptibility of implantable
medical devices, including those made from Nitinol.
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» Objective: To determine the susceptibility of a Nitinol alloy to localized pitting and crevice
corrosion in a simulated physiological environment.[13]

e Apparatus: A standard three-electrode electrochemical cell is used with a potentiostat. The
test solution is typically a Phosphate Buffered Saline (PBS) solution to mimic body fluids.[13]

e Procedure (Cyclic Potentiodynamic Polarization):

o

The Nitinol sample (the working electrode) is immersed in the PBS solution along with a
reference electrode and a counter electrode.

o The potential of the sample is scanned in the positive (anodic) direction at a controlled
rate.

o The direction of the potential scan is reversed after reaching a predetermined vertex
potential or current density.

o The current is measured throughout the scan, generating a polarization curve.

o Data Analysis: The resulting curve is analyzed to determine the corrosion potential (Ecorr),
pitting potential (Epit), and protection potential (Eprot). A material with a higher pitting
potential and that shows no hysteresis or a negative hysteresis loop is considered to have
better resistance to localized corrosion.[13] The surface condition is critical; electropolished
and passivated Nitinol generally exhibits significantly better corrosion resistance than
untreated surfaces.[14]

Decision Workflow for Alloy Selection

The selection of a Nitinol alloy for a specific application is a multi-step process that requires
balancing thermal, mechanical, and biocompatibility requirements. The following diagram
illustrates a logical workflow for this process.
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Caption: Workflow for Biomedical Nitinol Alloy Selection.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b1230138?utm_src=pdf-body-img
https://www.benchchem.com/product/b1230138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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